Cas no 32889-46-6 (Propanenitrile,2-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methyl-)

• Product Name: Propanenitrile,2-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methyl-
• CAS No: 32889-46-6
• MF: C₇H₇Cl₂N₅
• MW: 232.069977998734
• CID: 310104
• PubChem ID: 118350
• Update Time: 2025-04-19

Propanenitrile,2-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,2-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methyl-
• 2-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methylpropanenitrile
• 2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)-2-methylpropiononitrile
• DTXSID80186538
• NS00029375
• EINECS 251-280-8
• SCHEMBL11711416
• 2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)-2-methylpropanenitrile
• 32889-46-6

• Inchi： 1S/C7H7Cl2N5/c1-7(2,3-10)14-6-12-4(8)11-5(9)13-6/h1-2H3,(H,11,12,13,14)
• InChI Key： ULLANAVHNCIQLO-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NC(C#N)(C)C)Cl

Computed Properties

• Exact Mass: 231.00811
• Monoisotopic Mass: 231.0078506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 74.49